N-(2,5-dimethylphenyl)-2-(5-methyl-3-oxo-7-(pyridin-2-yl)-[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(5-methyl-3-oxo-7-pyridin-2-yl-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl)acetamide
• InChI: InChI=1S/C21H20N6O2/c1-13-7-8-14(2)17(10-13)24-20(28)12-26-21(29)27-15(3)23-18(11-19(27)25-26)16-6-4-5-9-22-16/h4-11H,12H2,1-3H3,(H,24,28)
• InChI Key: KPMVCOHKCJYNAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C(=O)N3C(=NC(=CC3=N2)C4=CC=CC=N4)C
• Molecular Formula: C21H20N6O2
• Molecular Weight: 388.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-(5-methyl-3-oxo-7-(pyridin-2-yl)-[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C21H20N6O2 and its molecular weight is 388.431. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

Triazolopyrimidines and related heterocyclic compounds have been extensively studied for their chemical reactivity and potential applications. The synthesis of such compounds often involves complex reactions that can lead to a wide range of derivatives with varying properties. For example, heterocyclization of certain precursors has been shown to produce triazolopyrimidines, which can undergo further chemical transformations to create compounds with potential antimicrobial activities (Farghaly, 2008). Such synthetic routes highlight the versatility of these compounds in chemical synthesis and the potential for discovering new therapeutic agents.

Radiolabeling and Imaging Applications

Specific triazolopyrimidine derivatives have been developed for radiolabeling and imaging applications, particularly in positron emission tomography (PET). These compounds, when labeled with radioactive isotopes such as fluorine-18, can serve as selective radioligands for imaging various biological targets in vivo. For instance, [18F]PBR111, a compound within this chemical class, has been used for imaging the translocator protein (18 kDa) with PET, demonstrating the utility of triazolopyrimidine derivatives in biomedical research and diagnostic imaging (Dollé et al., 2008).

Antimicrobial and Anti-inflammatory Activities

Compounds structurally related to N-(2,5-dimethylphenyl)-2-(5-methyl-3-oxo-7-(pyridin-2-yl)-[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl)acetamide have been evaluated for their antimicrobial and anti-inflammatory activities. Several studies have shown that triazolopyrimidine derivatives exhibit promising antimicrobial properties, which could be leveraged to develop new antimicrobial agents. Additionally, some of these compounds have been tested for their anti-inflammatory activities, suggesting potential applications in treating inflammation-related disorders (Bondock et al., 2008).

Insecticidal Properties

The insecticidal properties of triazolopyrimidine derivatives have also been explored, with some compounds showing effectiveness against agricultural pests. This indicates the potential of these compounds in developing new insecticides that could contribute to pest management strategies and agricultural productivity (Fadda et al., 2017).